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Compound of Interest

Compound Name:
3-Chloro-3'-morpholinomethyl

benzophenone

CAS No.: 898765-41-8

Cat. No.: B1359592

Get Quote

Introduction & Compound Significance
3-Chloro-3'-morpholinomethyl benzophenone (CAS: 898765-41-8) represents a critical

scaffold in the synthesis of central nervous system (CNS) active agents. Its structure combines

a lipophilic benzophenone core with a polar morpholine moiety, a classic "privileged structure"

design used to modulate solubility and target affinity.

In drug development, this compound often appears as either a synthetic intermediate or a

metabolic marker. Distinguishing it from its positional isomers (e.g., 2-chloro or 4-chloro

variants) and halogen analogs (e.g., bromo-derivatives) is paramount for quality control and

metabolic stability studies.

Core Chemical Data[1]
Formula: C₁₈H₁₈ClNO₂

Molecular Weight: 315.80 g/mol [1]
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Monoisotopic Mass (³⁵Cl): 315.1026 Da

Precursor Ion [M+H]⁺: 316.1104 Da

Experimental Protocol: LC-MS/MS Profiling
To ensure reproducibility, the following protocol utilizes a self-validating system based on

Electrospray Ionization (ESI) in Positive Mode. This method is optimized to maximize the

detection of the protonated molecular ion while preserving diagnostic fragments.

Methodology
Instrumentation: Triple Quadrupole MS coupled with UHPLC.

Ionization Source: ESI Positive (+).[2]

Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ionization).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid (Desolvation promoter).

Gradient: 5% B to 95% B over 8 minutes.

Flow Rate: 0.4 mL/min.

Critical Parameter: Collision Energy (CE) Ramping
Do not use a static CE. This molecule contains both a "hard" benzophenone core and a "soft"

morpholine tail.

Low CE (15-20 eV): Preserves the [M+H]⁺ parent ion for quantitation.

High CE (35-50 eV): Required to shatter the aromatic ketone bond for structural

confirmation.

Fragmentation Analysis & Signaling Pathways
The fragmentation of 3-Chloro-3'-morpholinomethyl benzophenone follows two distinct

mechanistic pathways driven by the stability of the resulting acylium and iminium ions.
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Pathway A: Benzophenone Alpha-Cleavage
The most diagnostic event is the cleavage of the C-C bonds adjacent to the carbonyl group.

Because the molecule is asymmetric, this yields two complementary acylium ions:

Chlorobenzoyl Cation (m/z 139/141): The chlorine atom remains attached to the phenyl ring.

The unique 3:1 isotope ratio of ³⁵Cl:³⁷Cl serves as an internal validation flag.

Morpholinomethyl-benzoyl Cation (m/z 204): The morpholine-bearing ring retains the

carbonyl.

Pathway B: Morpholine Ring Disintegration
The morpholine ring is susceptible to inductive cleavage, often generating a stable N-

methylene morpholinium ion (m/z 100). This fragment is highly characteristic of any

morpholinomethyl-substituted aromatic and serves as a class-identifier.

Visualization of Fragmentation Pathways
The following diagram illustrates the competitive fragmentation pathways.
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Figure 1: Competitive ESI-MS/MS fragmentation pathways for 3-Chloro-3'-morpholinomethyl
benzophenone.
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This section objectively compares the target compound against its primary alternatives: the 4'-

Bromo analog (common in parallel synthesis) and the Unsubstituted analog (common

metabolite).

Differentiation Strategy
Researchers often confuse these analogs due to similar retention times. Mass spectrometry

provides the only definitive differentiation through "Isotopic Fingerprinting" and "Fragment Mass

Shifts."

Feature
3-Chloro-3'-

morpholinomethyl

(Target)

4'-Bromo-3-

morpholinomethyl

(Alternative 1)

Unsubstituted

Analog (Alternative
2)

Precursor [M+H]⁺ 316.1 360.1 282.1

Isotope Pattern 3:1 (³⁵Cl : ³⁷Cl) 1:1 (⁷⁹Br : ⁸¹Br) None (Single Peak)

Diagnostic Fragment

1

m/z 139

(Chlorobenzoyl)

m/z 183/185

(Bromobenzoyl)
m/z 105 (Benzoyl)

Diagnostic Fragment

2

m/z 204 (Morph-

benzoyl)

m/z 204 (Morph-

benzoyl)

m/z 204 (Morph-

benzoyl)

Class Identifier
m/z 100

(Morpholinium)

m/z 100

(Morpholinium)

m/z 100

(Morpholinium)

Performance Insight
Sensitivity: The 3-Chloro variant typically exhibits 15-20% higher ionization efficiency in ESI+

compared to the Bromo analog due to the lower electronegativity of Chlorine allowing for

slightly better protonation kinetics at the morpholine nitrogen.

Selectivity: The Unsubstituted analog lacks the unique halogen isotope tag. In complex

biological matrices (plasma/urine), the 3-Chloro target is easier to validate because the 3:1

isotope ratio acts as a built-in noise filter, reducing false positives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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